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Compound of Interest

Compound Name: losefamate meglumine

Cat. No.: B15546864

A Note on losefamate Meglumine: Extensive literature searches did not yield any studies on
the therapeutic use of losefamate meglumine in preclinical models of non-alcoholic
steatohepatitis (NASH). Current research on losefamate meglumine is primarily focused on its
role as a hepatobiliary contrast agent for computed tomography (CT) scanning. Notably, some
studies have indicated a potential for hepatotoxicity with this agent, a critical consideration for
any liver-related research.

Given the absence of data on losefamate meglumine for NASH therapy, these application
notes will provide a comprehensive overview of established preclinical NASH models,
methodologies, and assessment protocols that are fundamental to research in this field.

Pathogenesis of Non-Alcoholic Steatohepatitis
(NASH)

Non-alcoholic steatohepatitis (NASH) is a progressive form of non-alcoholic fatty liver disease
(NAFLD).[1][2] The pathogenesis is often described by a "multiple-hit" hypothesis, where initial
fat accumulation in the liver (steatosis) is followed by subsequent insults leading to
inflammation, cellular injury, and fibrosis.[1] Key factors contributing to NASH development
include metabolic disruptions like obesity, insulin resistance, and dyslipidemia.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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